2-(4-chlorophenyl)-4-(3-fluorobenzylidene)-1,3-oxazol-5(4H)-one

• IUPAC Name: (4Z)-2-(4-chlorophenyl)-4-[(3-fluorophenyl)methylidene]-1,3-oxazol-5-one
• InChI: InChI=1S/C16H9ClFNO2/c17-12-6-4-11(5-7-12)15-19-14(16(20)21-15)9-10-2-1-3-13(18)8-10/h1-9H/b14-9-
• InChI Key: UNHWVTAOZKZCSC-ZROIWOOFSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C=C2C(=O)OC(=N2)C3=CC=C(C=C3)Cl
• Isomeric SMILES: C1=CC(=CC(=C1)F)/C=C\2/C(=O)OC(=N2)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H9ClFNO2
• Molecular Weight: 301.70 g/mol

Description

2-(4-chlorophenyl)-4-(3-fluorobenzylidene)-1,3-oxazol-5(4H)-one is a chemical compound that belongs to the oxazole family. It is a heterocyclic aromatic organic compound that has gained significant attention in recent years due to its potential applications in various scientific research fields.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenyl)-4-(3-fluorobenzylidene)-1,3-oxazol-5(4H)-one is not fully understood. However, studies have suggested that the compound induces apoptosis in cancer cells by inhibiting the activity of topoisomerase IIα, an enzyme involved in DNA replication and repair. It also inhibits the activity of tubulin, a protein involved in cell division, which further contributes to its anticancer activity.
Biochemical and Physiological Effects:
2-(4-chlorophenyl)-4-(3-fluorobenzylidene)-1,3-oxazol-5(4H)-one has been reported to exhibit various biochemical and physiological effects. Studies have shown that the compound inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. It also exhibits antifungal and antibacterial activity by disrupting the cell membrane integrity of the microorganisms. Additionally, it has been reported to exhibit anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-chlorophenyl)-4-(3-fluorobenzylidene)-1,3-oxazol-5(4H)-one in lab experiments include its potent anticancer, antifungal, and antibacterial properties. It is also relatively easy to synthesize, and its yield can be improved by optimizing the reaction conditions. However, the compound has certain limitations, including its poor solubility in water, which can limit its use in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it challenging to design experiments to study its effects.

Future Directions

There are several future directions for research on 2-(4-chlorophenyl)-4-(3-fluorobenzylidene)-1,3-oxazol-5(4H)-one. One area of research could be to investigate its potential as a chemotherapeutic agent for the treatment of various types of cancer. Additionally, further studies could be conducted to understand its mechanism of action and to identify potential molecular targets for its activity. Furthermore, the compound could be modified to improve its solubility and bioavailability, which could enhance its therapeutic potential. Finally, studies could be conducted to investigate its potential as a lead compound for the development of new antifungal and antibacterial agents.
Conclusion:
2-(4-chlorophenyl)-4-(3-fluorobenzylidene)-1,3-oxazol-5(4H)-one is a chemical compound that has gained significant attention in recent years due to its potential applications in various scientific research fields. Its potent anticancer, antifungal, and antibacterial properties make it a promising candidate for further research. However, its poor solubility in water and limited understanding of its mechanism of action present certain challenges. Future research could focus on investigating its potential as a chemotherapeutic agent, understanding its mechanism of action, and improving its solubility and bioavailability.

Synthesis Methods

The synthesis method of 2-(4-chlorophenyl)-4-(3-fluorobenzylidene)-1,3-oxazol-5(4H)-one involves the reaction between 4-chlorobenzaldehyde, 3-fluorobenzylamine, and glycine in the presence of acetic acid. The reaction takes place under reflux conditions for several hours to obtain the desired product. The yield of the product can be improved by optimizing the reaction conditions.

Scientific Research Applications

2-(4-chlorophenyl)-4-(3-fluorobenzylidene)-1,3-oxazol-5(4H)-one has potential applications in various scientific research fields such as medicinal chemistry, pharmacology, and biochemistry. It has been extensively studied for its anticancer, antifungal, and antibacterial properties. Studies have shown that the compound exhibits potent cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, it has been reported to possess antifungal activity against Candida albicans and antibacterial activity against Staphylococcus aureus.